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Diclosulam Herbicide Profile

The table below summarizes the key characteristics and known efficacy of diclosulam as presented in the

search results.

Aspect Description

Common Name Diclosulam [1]

CAS Number 145701-21-9 [1] [2] [3]

Mode of Action Acetolactate synthase (ALS) or Acetohydroxyacid synthase (AHAS) inhibitor [2] [4]
[5]. Classified as WSSA Group 2, HRAC Group B [2] [5].

Key Use &
Efficacy

Selective, pre-emergence herbicide for broadleaf weeds in soybeans and peanuts
[1] [2]. Controls morningglories, cocklebur, velvetleaf, and nutsedge, but does not
control sicklepod [1].

Application
Rate

Peanuts: 21-32 g ai/ha; Soybeans: 32-42 g ai/ha [1].
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Aspect Description

Toxicology
(Acute, Rat)

Oral LD₅₀ >5000 mg/kg; Percutaneous LD₅₀ >2000 mg/kg [1].

Experimental Data and Methodology from Literature

While direct comparative studies are unavailable in the search results, the following information provides

context on how diclosulam's efficacy is evaluated.

Experimental Application Protocols Research into diclosulam often involves specific application

methods to assess its efficacy:

Application Timing: Can be applied preplant (surface or incorporated into soil), pre-

emergence, or up to the "cracking" stage in peanuts. For post-emergence control, application is
recommended when weeds are at the 1-4 leaf stage [1].

Methodology for Testing: Field experiments are conducted to evaluate weed management
systems. A common approach involves testing combinations of pre-emergence herbicides

(including diclosulam) followed by standard post-emergence herbicide regimes. Efficacy is
measured by the percentage control of specific weed species and assessment of crop yield and

net returns [1].
Tank-Mix Combinations: To enhance its spectrum of control, experimental and commercial

protocols often involve tank-mixing diclosulam with other herbicides. For example:
For heavy infestations of nutsedge: tank mix with metolachlor [1].

For broad-spectrum weed control: tank mix with a graminicide like ethalfluralin [1].

Sample Experimental Workflow The diagram below outlines a generalized experimental workflow

for evaluating a pre-emergence herbicide like diclosulam in a field setting.
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Diagram 1: Generalized workflow for field evaluation of a pre-emergence herbicide.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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